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Compound of Interest

Compound Name: CB-5083

Cat. No.: B612272 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

CB-5083 is a potent inhibitor of the p97 ATPase, utilized in cancer research and other drug

development studies. As with any research chemical, proper handling and disposal are

paramount to ensure laboratory safety and environmental protection. While specific disposal

instructions for CB-5083 are not readily published, it should be treated as a hazardous

chemical waste. Disposal must adhere to all applicable federal, state, and local regulations and

be managed through your institution's Environmental Health and Safety (EHS) office or a

licensed chemical waste disposal contractor.

Operational and Disposal Plan
This step-by-step guide provides a framework for the safe handling and disposal of CB-5083 in

a laboratory setting.

1. Waste Identification and Segregation:

Treat all CB-5083 waste as hazardous. This includes pure, unused CB-5083, solutions

containing CB-5083, contaminated labware (e.g., pipette tips, vials, gloves), and any spill

cleanup materials.

Segregate CB-5083 waste from other waste streams. Do not mix CB-5083 waste with non-

hazardous trash, sharps containers (unless chemically contaminated), or other incompatible
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chemical wastes.

Solid Waste: Collect unused CB-5083 powder and contaminated solid materials in a

designated, leak-proof container clearly labeled for CB-5083 solid waste.

Liquid Waste:

Solutions of CB-5083 in organic solvents, such as DMSO or ethanol, should be collected

in a separate, compatible waste container.[1]

Aqueous solutions containing CB-5083 should also be collected as hazardous waste. Do

not dispose of CB-5083 solutions down the drain.[2][3]

2. Waste Collection and Storage:

Use appropriate containers. Waste containers should be made of a material compatible with

the waste they hold (e.g., glass or polyethylene for many solvents) and have a secure,

screw-top lid.[4][5]

Label containers clearly. All waste containers must be labeled with the words "Hazardous

Waste," the full chemical name ("CB-5083"), the solvent system (e.g., "in DMSO"), the

approximate concentration or quantity, and the date of accumulation.[2][3]

Store waste in a designated Satellite Accumulation Area (SAA). This area should be at or

near the point of waste generation and under the control of the laboratory personnel.[4][5]

The SAA should be inspected weekly for leaks or container degradation.[5]

Keep containers closed. Waste containers must be kept tightly sealed except when adding

waste.[5][6]

3. Disposal Procedures:

Contact your institution's EHS office. Schedule a pickup for your hazardous waste. EHS

professionals are trained in the safe handling, transport, and disposal of chemical waste and

will ensure compliance with all regulations.[2][4]

Do not attempt to treat or neutralize CB-5083 waste yourself. This should only be done by

trained professionals.[3]
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Empty Containers: Empty containers that held CB-5083 should be managed as hazardous

waste. Some institutional guidelines may allow for the disposal of triple-rinsed containers in

the regular trash, but the rinsate must be collected as hazardous waste.[7][8][9] Always

consult your EHS office for their specific procedures regarding empty container disposal.

Quantitative Data for Safe Handling and Disposal
Parameter Value/Guideline Source

Maximum Hazardous Waste in

SAA
55 gallons [4]

Maximum Acutely Toxic Waste

in SAA
1 quart (liquid) or 1 kg (solid) [4]

pH Range for Neutralized

Aqueous Waste

5.0 - 12.5 (if permitted by EHS

for drain disposal)
[5]

Container Headspace
At least one inch to allow for

expansion
[5]

Experimental Protocols
While no specific experimental protocols for the disposal of CB-5083 are available, the general

protocol for disposing of a research-grade chemical solid or its solution is as follows:

Protocol for Disposal of Solid CB-5083 Waste:

Designate a new, clean, and compatible container for solid hazardous waste.

Affix a "Hazardous Waste" label to the container.

Fill in the required information on the label, including "CB-5083" and any other solid waste

components.

Carefully place the solid CB-5083 waste and any contaminated disposable labware (e.g.,

weighing boats, gloves) into the container.

Securely close the container lid.
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Store the container in your designated Satellite Accumulation Area.

Once the container is full or ready for disposal, arrange for pickup with your institution's EHS

office.

Protocol for Disposal of Liquid CB-5083 Waste (in DMSO):

Designate a clean, compatible solvent waste container.

Affix a "Hazardous Waste" label to the container.

Fill in the required information, specifying "CB-5083 in Dimethyl Sulfoxide (DMSO)" and the

estimated concentration.

Carefully pour the liquid waste into the container, using a funnel if necessary to avoid spills.

Securely close the container lid.

Store the container in a secondary containment bin within your Satellite Accumulation Area.

When the container is full or ready for disposal, contact your EHS office for a waste pickup.

CB-5083 Disposal Workflow
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Caption: Workflow for the proper disposal of CB-5083 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b612272?utm_src=pdf-body-img
https://www.benchchem.com/product/b612272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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